Cas no 867136-03-6 (Methanethione, [4-(dipropylamino)phenyl]-1-piperazinyl-)

• Product Name: Methanethione, [4-(dipropylamino)phenyl]-1-piperazinyl-
• CAS No: 867136-03-6
• MF: C₁₇H₂₇N₃S
• MW: 305.481382608414
• CID: 5932295
• PubChem ID: 2142356
• Update Time: 2025-07-21

Methanethione, [4-(dipropylamino)phenyl]-1-piperazinyl- Chemical and Physical Properties

Names and Identifiers

• Methanethione, [4-(dipropylamino)phenyl]-1-piperazinyl-
• AKOS024609089
• SR-01000013910-1
• 867136-03-6
• [4-(dipropylamino)phenyl]-piperazin-1-ylmethanethione
• 4-(piperazine-1-carbothioyl)-N,N-dipropylaniline
• F1662-0001
• (4-(dipropylamino)phenyl)(piperazin-1-yl)methanethione
• SR-01000013910

• Inchi： 1S/C17H27N3S/c1-3-11-19(12-4-2)16-7-5-15(6-8-16)17(21)20-13-9-18-10-14-20/h5-8,18H,3-4,9-14H2,1-2H3
• InChI Key： XYJPSQIXWHQPRF-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(N(CCC)CCC)C=C1)(N1CCNCC1)=S

Computed Properties

• Exact Mass: 305.19256905g/mol
• Monoisotopic Mass: 305.19256905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• Density: 1.081±0.06 g/cm3(Predicted)
• Boiling Point: 438.0±55.0 °C(Predicted)
• pka: 8.29±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on Methanethione, [4-(dipropylamino)phenyl]-1-piperazinyl-

Methanethione, [4-(dipropylamino)phenyl]-1-piperazinyl- (CAS No. 867136-03-6): A Comprehensive Overview

Methanethione, [4-(dipropylamino)phenyl]-1-piperazinyl- (CAS No. 867136-03-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, characterized by its unique structural and chemical properties, has been the subject of extensive studies due to its potential applications in drug development and molecular recognition. The Methanethione moiety and the [4-(dipropylamino)phenyl]-1-piperazinyl substituent contribute to its distinct reactivity and functionality, making it a valuable candidate for further exploration.

The CAS No. 867136-03-6 identifier is a crucial reference point for researchers and chemists, ensuring precise identification and classification of this compound within the vast database of chemical substances. The structural composition of Methanethione, [4-(dipropylamino)phenyl]-1-piperazinyl-, includes a sulfur atom in the Methanethione group, which is known for its ability to participate in various chemical reactions, including oxidation and reduction processes. This feature makes the compound particularly interesting for synthetic chemistry and catalytic applications.

In recent years, the [4-(dipropylamino)phenyl] moiety has been extensively studied for its role in enhancing the bioavailability and pharmacological activity of pharmaceutical compounds. The presence of dipropylamino groups introduces a strong basic character to the molecule, which can influence its interaction with biological targets. This property has been exploited in the design of novel therapeutic agents targeting neurological disorders and inflammatory conditions.

Moreover, the 1-piperazinyl group is another key feature that contributes to the compound's versatility. Piperazine derivatives are well-known for their broad spectrum of biological activities, including antifungal, antiviral, and anti-inflammatory effects. The combination of these structural elements in Methanethione, [4-(dipropylamino)phenyl]-1-piperazinyl-, suggests potential therapeutic applications in areas where these biological activities are desirable.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound with greater accuracy. Molecular modeling studies have indicated that Methanethione, [4-(dipropylamino)phenyl]-1-piperazinyl- exhibits favorable solubility characteristics, which could enhance its absorption and distribution within biological systems. Additionally, computational analysis suggests that the compound may exhibit low toxicity profiles, making it a promising candidate for further preclinical development.

The synthesis of Methanethione, [4-(dipropylamino)phenyl]-1-piperazinyl- involves multi-step organic reactions that require precise control over reaction conditions. Researchers have developed innovative synthetic routes that optimize yield and purity while minimizing side reactions. These synthetic strategies have been published in leading scientific journals and have been adopted by various research groups worldwide.

In the realm of drug discovery, Methanethione, [4-(dipropylamino)phenyl]-1-piperazinyl- has been investigated as a potential scaffold for developing new therapeutic agents. Its unique structural features make it an attractive candidate for designing molecules that can interact with specific biological targets. For instance, studies have explored its potential as an intermediate in the synthesis of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases.

Another area of interest is the use of Methanethione, [4-(dipropylamino)phenyl]-1-piperazinyl- in the development of molecular probes for diagnostic applications. Its ability to bind to specific biomolecules has been exploited in the design of fluorescent sensors that can detect disease biomarkers with high sensitivity. These probes have significant implications for early disease detection and personalized medicine.

The compound's potential applications extend to agrochemicals as well. Researchers have explored its use as a precursor in the synthesis of novel pesticides that target specific pests while minimizing environmental impact. This aligns with global efforts to develop sustainable agricultural practices that reduce reliance on traditional chemical pesticides.

Future research directions for Methanethione, [4-(dipropylamino)phenyl]-1-piperazinyl- include further investigation into its pharmacological properties and potential clinical applications. Preclinical studies are needed to validate its therapeutic efficacy and safety profiles before it can be considered for human trials. Additionally, exploring new synthetic pathways could lead to more cost-effective production methods, making this compound more accessible for research and commercial purposes.

In conclusion, Methanethione, [4-(dipropylamino)phenyl]-1-piperazinyl- (CAS No. 867136-03-6) is a multifaceted compound with significant potential in pharmaceutical chemistry and beyond. Its unique structural features and biological activities make it a valuable tool for researchers working on drug development, diagnostics, and sustainable agriculture. As our understanding of chemical interactions continues to evolve, compounds like Methanethione will play an increasingly important role in advancing scientific knowledge and improving human health.